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Compound of Interest

Compound Name: (-)-Lasiocarpine

Cat. No.: B1674526 Get Quote

For researchers, scientists, and drug development professionals, the availability of high-purity

analytical standards is paramount for accurate quantification and toxicological assessment.

This document provides detailed application notes and protocols for the chemical synthesis of

the pyrrolizidine alkaloid (-)-Lasiocarpine, a known hepatotoxin.

(-)-Lasiocarpine is a diester pyrrolizidine alkaloid characterized by its complex

stereochemistry. Its total synthesis is a challenging endeavor requiring precise control over

multiple chiral centers. The synthetic strategy outlined here involves the preparation of three

key building blocks: the necine base (+)-retronecine, and two necic acids, angelic acid and the

enantiopure (+)-lasiocarpic acid. These components are then stereoselectively coupled to yield

the target molecule, (-)-Lasiocarpine.

Synthetic Strategy Overview
The synthesis of (-)-Lasiocarpine is a convergent process, culminating in the esterification of

the necine base with the two requisite necic acids. The overall workflow can be visualized as

follows:
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Synthesis of (+)-Retronecine

Synthesis of Angelic Acid

Enantioselective Synthesis of (+)-Lasiocarpic Acid

Final Coupling

Pyrrolidine Derivative Geissman-Waiss Lactone (+)-Retronecine

Stereoselective
Esterification

Tiglic Acid or
2-Methyl-3-crotononitrile Angelic Acid

Achiral Starting Material Chiral Intermediate (+)-Lasiocarpic Acid

Lasiocarpine(-)-Lasiocarpine

Chiral Pyrrolidine Precursor

Functional Group Manipulations

Cyclization to Geissman-Waiss Lactone

Reduction and Functionalization

(+)-Retronecine

 

Achiral Precursor

Asymmetric Reaction
(e.g., Sharpless Dihydroxylation)

Introduction of Methoxyethyl Group

Functional Group Manipulations

(+)-Lasiocarpic Acid
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To cite this document: BenchChem. [Synthesis of (-)-Lasiocarpine Analytical Standard: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674526#synthesis-of-lasiocarpine-analytical-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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